Cas no 77859-59-7 (5-amino-6-chloro-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one
• CAS No: 77859-59-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4658926
• Update Time: 2025-06-08

5-amino-6-chloro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-amino-6-chloro-1,3-dihydro-
• 5-amino-6-chloroindolin-2-one
• 5-amino-6-chloro-2,3-dihydro-1h-indol-2-one
• 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C8H7ClN2O/c9-5-3-7-4(1-6(5)10)2-8(12)11-7/h1,3H,2,10H2,(H,11,12)
• InChI Key： BKQROGWWVNTWSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(N)C(Cl)=C2)CC1=O

Additional information on 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one (CAS: 77859-59-7)

5-amino-6-chloro-2,3-dihydro-1H-indol-2-one (CAS: 77859-59-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and oncological disorders. Recent studies have highlighted its significance in the design of novel kinase inhibitors and serotonin receptor modulators, underscoring its potential in therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one as a precursor in the synthesis of selective dopamine D4 receptor antagonists. The research demonstrated that derivatives of this compound exhibit high binding affinity and specificity, making them promising candidates for treating schizophrenia and other CNS disorders. The study utilized molecular docking and in vitro assays to validate the compound's efficacy.

In another significant development, a team from the University of Cambridge reported the use of 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one in the synthesis of novel CDK4/6 inhibitors. These inhibitors showed potent anti-proliferative activity against breast cancer cell lines in preclinical trials. The research, published in Nature Communications, emphasized the compound's versatility in drug discovery and its potential to improve existing cancer therapies.

Further investigations have focused on the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition evaluated the metabolic stability and bioavailability of 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one derivatives. The findings indicated that structural modifications could enhance oral absorption and reduce hepatic clearance, addressing previous limitations in clinical translation.

Industry reports from 2024 also highlight the growing demand for 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one in contract research organizations (CROs) and pharmaceutical manufacturing. Its role as a building block for high-value APIs has spurred investments in scalable synthesis methods, with several patents filed for optimized production processes.

In conclusion, 5-amino-6-chloro-2,3-dihydro-1H-indol-2-one (CAS: 77859-59-7) continues to be a focal point in medicinal chemistry research. Its applications in CNS disorders, oncology, and beyond demonstrate its broad therapeutic potential. Future studies are expected to explore its use in combination therapies and personalized medicine, further solidifying its importance in the pharmaceutical industry.